Cas no 520-72-9 (Benzo[b]thiophen-3-ol)

• Product Name: Benzo[b]thiophen-3-ol
• CAS No: 520-72-9
• MF: C₈H₆OS
• MW: 150.197640895844
• MDL: MFCD01663546
• CID: 37979
• PubChem ID: 10629
• Update Time: 2025-04-18

Benzo[b]thiophen-3-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-3-ol
• Benzo(b)thiophene-3-ol
• 1-benzothiophen-3-ol
• 3-HYDROXYBENZOTHIOPHENE
• Benzo[b]thiophene-3-ol
• 3-hydroxybenzo[b]thiophene
• 3-Hydroxythianaphthene
• 3-hydroxy-thionaphthene
• benzo<b>thiophen-3-ol
• Benzothiophen-3-ol
• hydroxy benzo[b]thiophene
• A828913
• 5-17-04-00188 (Beilstein Handbook Reference)
• FT-0632278
• benzothiophen-3-ol;Benzo[b]thiophen-3-ol
• SCHEMBL276823
• 520-72-9
• Thioindoxyl
• 1-Benzothiophen-3-ol #
• DTXSID70199970
• CHEMBL3311419
• CS-0453212
• BRN 0114954
• AKOS003611445
• DB-011514
• DTXCID30122461
• MFCD01663546

• MDL： MFCD01663546
• Inchi： 1S/C8H6OS/c9-7-5-10-8-4-2-1-3-6(7)8/h1-5,9H
• InChI Key： XHQBIYCRFVVHFD-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 150.01400
• Monoisotopic Mass: 150.013936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 301.6°C at 760 mmHg
• Flash Point: 136.2±20.4 °C
• Refractive Index: 1.727
• PSA: 48.47000
• LogP: 2.60690
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzo[b]thiophen-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C